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Comparative Speed of Kill Against Dermacentor
reticulatus

The table below summarizes quantitative efficacy data from controlled laboratory studies, comparing

sarolaner with other commercial acaricides.

Treatment (Active
Ingredient)

Formulation Dose
Speed of Kill
Post-
Infestation

Efficacy &
Duration

Citation

Sarolaner
(Simparica/Simparica
Trio)

Oral

Chewable

2-4 mg/kg

(Simparica)
[1], 1.2 mg/kg

(Simparica
Trio) [2]

8h: ≥75.6%

(Day 0);
significant

reduction at
8h & 12h on

Days 7, 14, 35
[1]

24h: ≥95.8%

for 35 days [1];
≥97.2% for 28

days
(Simparica

Trio) [2]

[1] [2]
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Treatment (Active
Ingredient)

Formulation Dose
Speed of Kill
Post-
Infestation

Efficacy &
Duration

Citation

Imidacloprid +
Permethrin (Advantix)

Spot-on 10-25 mg/kg
+ 50-125

mg/kg

8h/12h: No
significant

reduction
(Day 0) [1]

24h: 48.1%
(Day 0);

consistently
and

significantly
lower than

sarolaner over
35 days [1]

[1]

Afoxolaner (NexGard) Oral
Chewable

2.5 mg/kg 24h 24h: 85.2% to
99.6% over 85

days [3]

[3]

Fluralaner (Bravecto) Oral

Chewable

25 mg/kg 24h 24h: 63.4% to

99.1% over 85
days [3]

[3]

Lotilaner (Credelio) Oral
Chewable

20-43 mg/kg 48h 48h: ~100%
efficacy for 35

days [4]

[4]

Detailed Experimental Protocols

The data in the comparison table is derived from rigorous, standardized laboratory studies. The following

workflow visualizes a typical study design.
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Typical Tick Speed-of-Kill Study Design

Key Methodological Elements

Start

Animal Allocation & Blocking

Initial Infestation (Day -2)

Randomized Complete Block Design

Treatment (Day 0)

Host-Suitability Check

Post-Treatment Infestations (e.g., Days 7, 14, 21, 28, 35)

Tick Counts & Assessment

Controlled Infestation (50± ticks)

Data Analysis

In-situ & Removal Counts (8h, 12h, 24h, 48h)End Efficacy Calculation (Abbott's Formula) Statistical Analysis (e.g., PROC MIXED)
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Key methodological details from the studies include:

Animals & Design: Studies typically used 16-24 purpose-bred Beagle or mixed-breed dogs. A
randomized complete block design was employed, with dogs blocked by pre-treatment tick counts

and randomly allocated to treatment groups within blocks to ensure balanced infestations [1] [5].
Infestation & Counts: Dogs were infested with 50 (±5) unfed adult Dermacentor reticulatus ticks.

Live ticks were counted in situ at early time points (e.g., 8h, 12h) and removed at 24h or 48h post-
treatment/re-infestation. Combing continued until no ticks were found for a set period [1] [4].

Analysis & Efficacy: Efficacy was determined by the percent reduction in arithmetic and geometric
mean live tick counts relative to a placebo group, calculated using Abbott's formula. Statistical

analysis (e.g., using PROC MIXED in SAS) was performed on transformed count data [1].

Implications for Research and Development

The data indicates that the systemic mode of action of isoxazolines like sarolaner provides a rapid and

consistent acaricidal effect, which is critical for interrupting pathogen transmission.

Rapid Kill and Disease Prevention: The rapid speed of kill of sarolaner is directly linked to its ability

to prevent the transmission of tick-borne pathogens. Studies have demonstrated that a single
dose of sarolaner (Simparica or Simparica Trio) provides 100% efficacy in preventing the

transmission of Babesia canis* by infected *Dermacentor reticulatus ticks for at least 21 to 28 days
after treatment [5] [6]. This is because the feeding process required for the tick to receive a lethal

dose of the systemic compound is interrupted before the 24-48 hour window typically needed for
pathogen transmission [1].

Considerations for Compound Evaluation: When comparing compounds, note that efficacy can
vary by tick species. Dermacentor reticulatus has been identified as the least susceptible species
to sarolaner among common European ticks, making it the dose-limiting species for establishing the
minimum effective dose [2]. This finding is crucial for setting robust efficacy thresholds in drug

development.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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